Cas no 1865397-47-2 (7-Iodoisoquinolin-1-amine)

7-Iodoisoquinolin-1-amine structure
7-Iodoisoquinolin-1-amine structure
Product Name:7-Iodoisoquinolin-1-amine
CAS No:1865397-47-2
MF:C9H7IN2
MW:270.069753885269
CID:4822005
Update Time:2023-08-19

7-Iodoisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Iodoisoquinolin-1-amine
    • Inchi: 1S/C9H7IN2/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H,(H2,11,12)
    • InChI Key: GMTFSVHAEOWWTP-UHFFFAOYSA-N
    • SMILES: IC1C=CC2C=CN=C(C=2C=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.9

7-Iodoisoquinolin-1-amine Pricemore >>

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